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Compound of Interest

Compound Name: 2-Phenoxyaniline

Cat. No.: B124666

CAS Number: 2688-84-8
Synonyms: 2-Aminophenyl phenyl ether, o-Aminodiphenyl ether

This technical guide provides an in-depth overview of 2-phenoxyaniline, a versatile chemical
intermediate with significant applications in the pharmaceutical and dye industries. This
document is intended for researchers, scientists, and drug development professionals, offering
detailed information on its properties, synthesis, applications, and relevant biological pathways.

Core Properties of 2-Phenoxyaniline

2-Phenoxyaniline is an aromatic amine and ether with a well-defined set of physicochemical
properties crucial for its application in chemical synthesis. A summary of its key quantitative
data is presented below.
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Property

Value

Molecular Formula

C12H11:NO

Molecular Weight 185.22 g/mol [1]
White to light yellow or brown crystalline powder
Appearance )
or solid[2][3]
Melting Point 47-50 °C[2]
Boiling Point 170 °C at 18 mmHg
Flash Point 113 °C (closed cup)[1]
N Slightly soluble in chloroform and methanol;
Solubility o o
limited solubility in water.
EC Number 220-254-8[1]
MDL Number MFCDO00035765[1]

Synthesis of 2-Phenoxyaniline

The synthesis of 2-phenoxyaniline can be achieved through several methods, with the

Ulimann condensation being a classical and widely cited approach. This reaction involves the

copper-catalyzed coupling of an aryl halide with an alcohol or phenol.

Experimental Protocol: Ullmann Condensation for 2-

Phenoxyaniline Synthesis

This protocol describes a general procedure for the synthesis of 2-phenoxyaniline from

iodobenzene and 2-aminophenol.

Materials:

e lodobenzene

e 2-Aminophenol

o Copper(l) iodide (Cul)
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e 1-(a-aminobenzyl)-2-naphthol (as a ligand)

e Potassium carbonate (K2CO3s)

e Dimethyl sulfoxide (DMSO)

o Ethyl acetate (EtOAC)

e Anhydrous magnesium sulfate (MgSQOa)

e Petroleum ether

Procedure:[4]

 In areaction vessel, combine iodobenzene (1.0 mmol), 2-aminophenol (1.0 mmol), Cul (0.1
mmol), 1-(a-aminobenzyl)-2-naphthol (0.2 mmol), and K2COs (2.0 equiv.).

e Add 3 mL of DMSO to the mixture.

» Heat the reaction mixture to 120 °C and maintain for 24 hours under an air atmosphere. The
progress of the reaction can be monitored by gas chromatography (GC).

e Upon completion, cool the reaction mixture to room temperature and remove the catalyst by
filtration.

o Extract the product from the filtrate using ethyl acetate.

o Combine the organic layers and dry over anhydrous MgSOQa for 12 hours.

» Remove the solvent by concentration under reduced pressure.

 Purify the resulting crude product by silica gel column chromatography using a mixture of
petroleum ether and ethyl acetate (10:1, v/v) as the eluent to obtain 2-phenoxyaniline.
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Ullimann Condensation Workflow for 2-Phenoxyaniline Synthesis
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Caption: Workflow for the Ullmann condensation synthesis of 2-phenoxyaniline.
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Applications in Drug Development

2-Phenoxyaniline serves as a crucial building block for the synthesis of various
pharmaceutical compounds, most notably in the development of anti-inflammatory drugs and
inhibitors of key signaling pathways.

Intermediate in the Synthesis of Nimesulide

2-Phenoxyaniline is a key intermediate in the synthesis of the non-steroidal anti-inflammatory
drug (NSAID) Nimesulide.[5] Nimesulide preferentially inhibits cyclooxygenase-2 (COX-2), an
enzyme involved in inflammation and pain. The synthesis involves the conversion of 2-
phenoxyaniline to 2-phenoxymethanesulfonanilide, followed by nitration to yield nimesulide.[6]

[7]

Scaffold for Signaling Pathway Inhibitors

The phenoxyaniline scaffold is present in a variety of compounds investigated for their
inhibitory effects on critical cellular signaling pathways implicated in diseases such as cancer
and cardiovascular disorders.

Inhibition of the Na+/Ca2+ Exchanger:

Derivatives of 2-phenoxyaniline have been developed as inhibitors of the Na+/Ca2+
exchange system.[5][8] This transporter plays a vital role in maintaining calcium homeostasis in
cells, and its dysregulation is associated with ischemic conditions in the heart, brain, and
kidneys.[5] By inhibiting this exchanger, these compounds can protect cells from calcium
overload-induced injury.
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Inhibition of Na+/Ca2+ Exchanger by 2-Phenoxyaniline Derivatives
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Caption: Mechanism of Na+/Ca2+ exchanger inhibition by 2-phenoxyaniline derivatives.
MEK Inhibition:

Certain derivatives of phenoxyaniline have been identified as potent inhibitors of MEK
(Mitogen-activated protein kinase kinase), a key component of the MAPK/ERK signaling

pathway.[3][9] This pathway is crucial for cell proliferation and survival, and its overactivation is

a common feature in many cancers.[10] By inhibiting MEK, these compounds can block
downstream signaling to ERK, thereby suppressing tumor growth.
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MEK Inhibition by Phenoxyaniline Derivatives in the MAPK/ERK Pathway
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Caption: Inhibition of the MAPK/ERK signaling pathway by phenoxyaniline derivatives.
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Safety and Handling

2-Phenoxyaniline is classified as harmful if swallowed, in contact with skin, or if inhaled. It can
cause skin and serious eye irritation, and may cause respiratory irritation.

Precautionary Measures:

o Handling: Use only in a well-ventilated area. Avoid breathing dust, fume, gas, mist, vapors, or
spray. Wash face, hands, and any exposed skin thoroughly after handling. Do not eat, drink,
or smoke when using this product.

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection, and face protection. A dust mask (type N95 or equivalent) is recommended.

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.

« In case of exposure:

[¢]

Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.

o

Skin: Wash with plenty of soap and water.

o

Inhalation: Remove person to fresh air and keep comfortable for breathing.

o Ingestion: Call a poison center or doctor/physician if you feel unwell. Rinse mouth.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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